Cas no 153556-55-9 (4-Chloro-2-fluoro-3-methylbenzoic acid)

• Product Name: 4-Chloro-2-fluoro-3-methylbenzoic acid
• CAS No: 153556-55-9
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD17169808
• CID: 3025738
• PubChem ID: 15313762
• Update Time: 2025-04-21

4-Chloro-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-FLUORO-3-METHYL-BENZOIC
• 4-Chloro-2-fluoro-3-methylbenzoic acid
• 4-CHLORO-2-FLUORO-3-METHYL-BENZOIC ACID
• COXKHUZMLXVVTE-UHFFFAOYSA-N
• AK545113
• CS-0061147
• MFCD17169808
• 153556-55-9
• 4-chloro-2-fluoro-3-methylbenzoicacid
• AKOS023100401
• DS-19368
• A10576
• SCHEMBL7573655
• DB-195487

• MDL： MFCD17169808
• Inchi： 1S/C8H6ClFO2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： COXKHUZMLXVVTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=C1C)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.1±35.0 ºC (760 Torr),
• Flash Point: 127.5±25.9 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),

4-Chloro-2-fluoro-3-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives